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Compound of Interest

Compound Name: SK1-I hydrochloride

Cat. No.: B7909932

Get Quote

Introduction & Core Directive
SK1-I (BML-258) is a water-soluble analogue of sphingosine that acts as a potent, isozyme-

specific, competitive inhibitor of Sphingosine Kinase 1 (SphK1).[1][2] By inhibiting SphK1, SK1-

I modulates the "sphingolipid rheostat," shifting the cellular balance from the pro-survival

signaling of Sphingosine-1-Phosphate (S1P) toward the pro-apoptotic accumulation of

Ceramide and Sphingosine.

Critical Handling Note: While SK1-I is an analogue of a lipid, its hydrochloride salt form alters

its solubility profile. However, improper solubilization or storage in hygroscopic solvents (like old

DMSO) can lead to rapid compound inactivation or "silent precipitation," where the drug

crashes out upon addition to aqueous media, leading to false-negative biological data.

Physicochemical Profile
Understanding the physical properties is the first step to ensuring stability.
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Property Data Notes

Compound Name SK1-I Hydrochloride Also known as BML-258 HCl

CAS Number 1072443-89-0 Verify batch certificate

Molecular Formula
Salt form improves aqueous

handling

Molecular Weight ~313.86 g/mol
Use this for molarity

calculations

Solubility (DMSO) ~50 mM (approx. 15 mg/mL) Preferred solvent for stock

Solubility (Ethanol) ~25 mM
Soluble, but evaporation risk is

higher

Solubility (Water) Limited / pH dependent
Not recommended for stock

storage

Appearance Off-white to pale yellow solid Waxy solid or powder

Storage & Stability Guidelines
Solid State Storage

Temperature: Store at -20°C for up to 2 years. For long-term archiving (>2 years), -80°C is

preferred.[3][4]

Desiccation: The HCl salt can be hygroscopic. Store the vial inside a sealed bag with

desiccant packs to prevent moisture absorption, which hydrolyzes the salt and alters

stoichiometry.

Light: Protect from direct light. Wrap vials in aluminum foil if the storage box is transparent.

Solution Stability (The "Danger Zone")
Once in solution, SK1-I becomes susceptible to oxidation and precipitation.

Solvent Choice:Anhydrous DMSO is the gold standard.
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Risk: DMSO is hygroscopic (absorbs water from air). "Wet" DMSO drastically reduces the

solubility of SK1-I, causing micro-crystals to form that are invisible to the naked eye but

clog pipette tips and reduce effective concentration.

Temperature:

-80°C: Stable for 6 months.[2][4]

-20°C: Stable for 1 month.

4°C / RT: Unstable. Use immediately; do not store.

Freeze-Thaw:Critical. SK1-I is sensitive to repeated freeze-thaw cycles.

Protocol: Aliquot stock solutions immediately after preparation into single-use volumes

(e.g., 20 µL or 50 µL) to ensure a vial is thawed only once.

Protocol: Preparation of Stock Solutions
This protocol ensures a stable 10 mM Stock Solution.

Reagents Required[2][3][6][7]
SK1-I Hydrochloride (Solid)

New/Fresh Dimethyl Sulfoxide (DMSO), Cell Culture Grade (≥99.9%)

Vortex mixer and Ultrasonic bath

Workflow Diagram
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Figure 1: Workflow for the preparation and storage of SK1-I stock solutions.
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Step-by-Step Procedure
Calculation: To make a 10 mM stock:

Weigh 3.14 mg of SK1-I HCl.

Dissolve in 1.0 mL of DMSO.

Formula:

Solubilization: Add the DMSO to the vial. Vortex vigorously for 30 seconds.

Expert Tip: If the solution remains cloudy, sonicate in a water bath for 1–2 minutes at room

temperature. Do not heat above 37°C.

Aliquot: Dispense into opaque or amber microcentrifuge tubes (e.g., 50 µL aliquots).

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol: Working Solutions & In Vivo Formulation
Directly adding 100% DMSO stock to cell culture media often causes precipitation. Use this

serial dilution method.

In Vitro (Cell Culture)
Target: 10 µM working concentration.

Thaw one aliquot of 10 mM Stock.

Intermediate Dilution: Dilute 1:10 in culture media (or PBS) to create a 1 mM intermediate.

Why? This step buffers the DMSO shock.

Mix: Vortex immediately.

Final Dilution: Dilute the 1 mM intermediate 1:100 into the cell culture well to achieve 10 µM.

Final DMSO: 0.1% (Safe for most cell lines).
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In Vivo (Animal Models)
For intraperitoneal (IP) or intravenous (IV) injection, DMSO must be minimized, and solubility

maintained. Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

[5]

Protocol:

Dissolve SK1-I in 100% DMSO (10% of final volume).

Add PEG300 (40% of final volume) and vortex.

Add Tween-80 (5% of final volume) and vortex.

Slowly add warm Saline (45% of final volume) while vortexing.

Note: Always add saline last. Adding it earlier will cause the drug to crash out.

Biological Context & Mechanism
Understanding the pathway validates why maintaining SK1-I activity is crucial. SK1-I is not just

a "blocker"; it shifts a rheostat.
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Figure 2: The Sphingolipid Rheostat.[3][6] SK1-I inhibits SphK1, blocking the conversion of

Sphingosine to S1P, thereby reducing survival signals and promoting apoptosis via

Ceramide/Sphingosine accumulation.
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Issue Probable Cause Corrective Action

Precipitation in Media
Dilution shock (adding DMSO

stock directly to cold media).

Use the "Intermediate Dilution"

step (Section 5.1). Warm

media to 37°C before addition.

Loss of Activity
Hydrolysis due to wet DMSO

or repeated freeze-thaw.

Discard stock. Prepare fresh

using newly opened DMSO.

Use single-use aliquots.

Cloudy Stock Solution
Saturation reached or salt not

dissociated.

Sonicate for 2 minutes. Ensure

concentration does not exceed

50 mM.

In Vivo Toxicity
High DMSO concentration or

precipitation in veins.

Use the PEG300/Tween-80

formulation.[5][3] Ensure

solution is clear before

injection.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

